Cas no 50480-68-7 (2,4-Pentadienoic acid,2-hydroxy-)

2,4-Pentadienoic acid,2-hydroxy- structure
50480-68-7 structure
Product Name:2,4-Pentadienoic acid,2-hydroxy-
CAS No:50480-68-7
MF:C5H6O3
MW:114.099341869354
CID:369230
PubChem ID:5459917
Update Time:2025-04-19

2,4-Pentadienoic acid,2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienoic acid,2-hydroxy-
    • 2-hydroxy-2,4-pentadienoic acid
    • cis-2-hydroxy-penta-2,4-dienoic acid
    • HPD
    • AKOS006374424
    • CHEBI:48643
    • (2Z)-2-hydroxypenta-2,4-dienoic acid
    • SCHEMBL468369
    • 50480-68-7
    • CHEBI:18355
    • 2,4-Pentadienoic acid, 2-hydroxy-
    • SCHEMBL380795
    • 2-Hydroxypent-2,4-dienoate
    • Q27104619
    • Inchi: 1S/C5H6O3/c1-2-3-4(6)5(7)8/h2-3,6H,1H2,(H,7,8)/b4-3-
    • InChI Key: VHTQQDXPNUTMNB-ARJAWSKDSA-N
    • SMILES: O/C(/C(=O)O)=C\C=C

Computed Properties

  • Exact Mass: 114.03168
  • Monoisotopic Mass: 114.031694
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.244
  • Boiling Point: 312.8°C at 760 mmHg
  • Flash Point: 157.2°C
  • Refractive Index: 1.521
  • PSA: 57.53
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